![molecular formula C18H20N2O3S B4698754 N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide](/img/structure/B4698754.png)
N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide
Overview
Description
N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide is a chemical compound that belongs to the class of benzamides. It is also known as SAHA, Vorinostat, or Zolinza. This compound has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide works by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that remove acetyl groups from histones, leading to the repression of gene transcription. By inhibiting HDACs, N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide promotes the acetylation of histones, leading to the activation of gene transcription. This mechanism of action is thought to be responsible for its anticancer and anti-inflammatory properties.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide has been shown to have a wide range of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines and promoting the production of anti-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide is its specificity for HDACs. This makes it a useful tool for studying the role of HDACs in gene regulation and disease pathogenesis. However, its use in lab experiments is limited by its high cost and low solubility in aqueous solutions.
Future Directions
There are several future directions for the study of N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide. One area of research is the development of more potent and selective HDAC inhibitors for the treatment of cancer and other diseases. Another area of research is the identification of biomarkers that can predict the response of cancer cells to N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide. Additionally, there is a need for more research on the long-term effects of N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide on human health and its potential use in combination with other therapeutic agents.
Scientific Research Applications
N-[3-(acetylamino)phenyl]-2-[(2-methoxyethyl)thio]benzamide has been extensively studied for its potential therapeutic applications. It has been found to have anticancer properties and is currently being used in the treatment of cutaneous T-cell lymphoma. Additionally, it has been shown to have anti-inflammatory and immunomodulatory effects, making it a potential candidate for the treatment of autoimmune diseases.
properties
IUPAC Name |
N-(3-acetamidophenyl)-2-(2-methoxyethylsulfanyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-13(21)19-14-6-5-7-15(12-14)20-18(22)16-8-3-4-9-17(16)24-11-10-23-2/h3-9,12H,10-11H2,1-2H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKPSIHGKIPHNMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2SCCOC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.